Cas no 2375259-36-0 (1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-cyclopropyl-, hydrochloride (1:1))

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-cyclopropyl-, hydrochloride (1:1)
• CAS No: 2375259-36-0
• MF: C₁₀H₁₀Cl₂N₂
• MW: 229.105800151825
• CID: 6571662
• Update Time: 2025-10-31

1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-cyclopropyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-cyclopropyl-, hydrochloride (1:1)

• Inchi： 1S/C10H9ClN2.ClH/c11-8-3-4-12-10-9(8)7(5-13-10)6-1-2-6;/h3-6H,1-2H2,(H,12,13);1H
• InChI Key： HJOXYFPHBLQZKQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2NC=C(C3CC3)C=12.Cl

Additional information on 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-cyclopropyl-, hydrochloride (1:1)

Research Brief on 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-cyclopropyl-, hydrochloride (1:1) (CAS: 2375259-36-0)

In recent years, the compound 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-cyclopropyl-, hydrochloride (1:1) (CAS: 2375259-36-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrrolopyridine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 1H-Pyrrolo[2,3-b]pyridine derivatives, with particular emphasis on their pharmacological properties. The 4-chloro-3-cyclopropyl substitution pattern has been identified as a critical structural feature that influences binding affinity and selectivity towards specific biological targets. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate the compound's mechanism of action and its interactions with key enzymes and receptors.

One of the most notable findings is the compound's efficacy in inhibiting certain protein kinases involved in inflammatory and oncogenic pathways. Preclinical studies have demonstrated its ability to modulate signal transduction cascades, thereby reducing cell proliferation and promoting apoptosis in cancer cell lines. These results suggest that 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-cyclopropyl-, hydrochloride (1:1) could serve as a lead compound for the development of novel anticancer agents.

In addition to its anticancer potential, this compound has also been explored for its applications in treating neurodegenerative diseases. Recent in vitro and in vivo studies have highlighted its neuroprotective effects, particularly in models of Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier and its favorable safety profile in animal models further underscore its therapeutic promise.

The synthesis of 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-cyclopropyl-, hydrochloride (1:1) has been optimized to achieve high yields and purity, with several patent applications filed for novel synthetic routes. These advancements have facilitated large-scale production, enabling more extensive pharmacological and toxicological evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical trials.

Despite the promising data, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Ongoing research aims to address these gaps, with a focus on identifying potential drug-drug interactions and optimizing dosing regimens. The integration of omics technologies, such as proteomics and metabolomics, is expected to provide deeper insights into the compound's mode of action and its broader biological impacts.

In conclusion, 1H-Pyrrolo[2,3-b]pyridine, 4-chloro-3-cyclopropyl-, hydrochloride (1:1) (CAS: 2375259-36-0) represents a versatile and promising scaffold in medicinal chemistry. Its multifaceted pharmacological properties and structural adaptability make it a valuable asset for drug discovery programs targeting a range of diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and bring novel treatments to patients in need.